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Compound of Interest

5-Cyclopropoxy-2-iodo-3-
Compound Name:
nitropyridine

Cat. No.: B14825961

Get Quote

Part 1: Executive Summary & Strategic Analysis
Compound Significance

5-Cyclopropoxy-2-iodo-3-nitropyridine is a high-value heterocyclic intermediate, primarily
utilized in the synthesis of next-generation kinase inhibitors (e.g., ALK/ROS1 inhibitors similar
to the Lorlatinib scaffold). The molecule features three distinct functional handles allowing for
orthogonal functionalization:

o C2-lodide: A reactive handle for palladium-catalyzed cross-couplings (Suzuki, Sonogashira)
or nucleophilic aromatic substitution (SnAr).

e C3-Nitro: A masked amine precursor, essential for closing fused ring systems (e.g.,
imidazopyridines, pyrrolopyridines) or amide coupling.

e C5-Cyclopropoxy: A lipophilic ether that modulates metabolic stability and potency, often
difficult to install late-stage.

Retrosynthetic Logic & Route Selection
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The synthesis of cyclopropyl aryl ethers is historically challenging due to the poor
nucleophilicity of cyclopropanol and the instability of cyclopropyl halides. Traditional Williamson
ether synthesis fails here.

Selected Route: The "Nitration-First” Chan-Lam Strategy To maximize scalability and safety, we
prioritize the Chan-Lam oxidative coupling for the ether installation and a Non-Aqueous
Sandmeyer for the iodination.

o Why Nitration First? Installing the nitro group before the cyclopropyl ether avoids subjecting
the acid-sensitive cyclopropane ring to harsh nitration conditions (H2SO4/HNOs), which can
cause ring-opening decomposition.

 Why Non-Aqueous Sandmeyer? Traditional aqueous Sandmeyer reactions often suffer from
poor solubility of nitropyridines and side reactions (hydrolysis to pyridone). The
diliodomethane/isoamyl nitrite system provides higher yields and easier workup.

Part 2: Detailed Experimental Protocols
Synthetic Workflow Diagram
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Starting Material
2-Amino-5-hydroxypyridine

Step 1: Regioselective Nitration
H2S04, HNO3, 0-5°C

Electrophilic Subst.".

Intermediate 1
2-Amino-5-hydroxy-3-nitropyridine

Step 2: Chan-Lam Coupling

Cyclopropylboronic acid, Cu(OAc)2
Bipyridine, Na2CO3, Air, 70°C

Oxidative Coupling

Intermediate 2
2-Amino-5-cyclopropoxy-3-nitropyridine

Step 3: Non-Aqueous Sandmeyer
CH2I12, Isoamyl Nitrite, 60°C

Radical Subst.

Critical QC Points

Final Product
5-Cyclopropoxy-2-iodo-3-nitropyridine

QC: Anhydrous
Prevent Hydrolysis

QC: 02 Sparging QC: Temp < 10°C

Catalyst Turnover Exotherm Control

Click to download full resolution via product page
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Caption: Three-step scalable synthesis workflow with integrated critical quality control (QC)
checkpoints.

Step 1: Regioselective Nitration

Objective: Synthesis of 2-Amino-5-hydroxy-3-nitropyridine. Principle: Electrophilic aromatic
substitution directed by the strong electron-donating amino and hydroxyl groups. The 3-position
is favored over the 6-position due to electronic reinforcement from the 2-amino group.

Protocol:

Setup: Charge a jacketed reactor with concentrated H2SOa4 (10 vol) and cool to 0°C.

» Addition: Add 2-Amino-5-hydroxypyridine (1.0 eq) portion-wise, maintaining internal
temperature <10°C. Stir until fully dissolved.

 Nitration: Add fuming HNOs (1.05 eq) dropwise over 1 hour. Critical: Exotherm control is vital
to prevent oxidation of the pyridine ring.

e Reaction: Stir at 0-5°C for 2 hours. Monitor by HPLC (Target: >95% conversion).
e Quench: Pour the reaction mixture onto crushed ice (20 vol).

e |solation: Adjust pH to 4-5 with 50% NaOH solution. The product precipitates as a
yellow/orange solid. Filter, wash with cold water, and dry under vacuum at 45°C.

Key Parameter Table:

Parameter Specification Reason

Prevents over-nitration
Temperature 0-5°C .
and tar formation.

) Maximizes precipitation;
pH Adjustment pH4.5+0.5 ) ]
product is amphoteric.

| Reagent | Fuming HNOs | Standard 65% HNOs may be too weak due to solvent water. |

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14825961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Step 2: Chan-Lam Oxidative Coupling (The Critical Step)

Objective: Synthesis of 2-Amino-5-cyclopropoxy-3-nitropyridine. Principle: Copper-catalyzed
oxidative cross-coupling between a phenol and a boronic acid. This method avoids the use of
unstable cyclopropyl halides.

Protocol:

o Reagents: In a reactor equipped with an air sparger or Oz balloon, suspend Intermediate 1
(1.0 eq), Cyclopropylboronic acid (2.0 eq), Cu(OAc)z (1.0 eq), and 2,2'-Bipyridine (1.0 eq) in
1,2-Dichloroethane (DCE) or Toluene (20 vol).

e Base: Add Na2COs (2.5 eq).
o Reaction: Heat to 70°C with vigorous stirring under an air/Oz atmosphere.

o Note: The reaction is heterogeneous. High agitation speed is required for mass transfer.
e Time: 16—24 hours. Monitor consumption of the phenol.

o Workup: Cool to RT. Filter through a pad of Celite to remove copper salts. Wash the pad with
DCM.

 Purification: Concentrate the filtrate. If necessary, purify via silica gel chromatography
(Hexane/EtOAc gradient) or recrystallize from EtOH.

Troubleshooting Guide:

Observation Root Cause Corrective Action

Increase stirring speed;
Low Conversion (<50%) Oxygen starvation use pure Oz balloon
instead of air.

Use anhydrous DCE and add

Protodeboronation Wet solvent _
4A Molecular Sieves.
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| Blue Product Color | Residual Copper | Wash organic layer with 10% EDTA or NHsOH
solution. |

Step 3: Non-Aqueous Sandmeyer Reaction

Objective: Synthesis of 5-Cyclopropoxy-2-iodo-3-nitropyridine. Principle: Transformation of
the primary amine to an iodide via a diazonium intermediate formed in situ using an alkyl nitrite
and a halogen source (CH:lz or I2).

Protocol:

o Setup: Dissolve Intermediate 2 (1.0 eq) in anhydrous CHz:lz (Diiodomethane, 5-10 vol). Note:
CHzlz serves as both solvent and iodine source.

o Reagent: Add Isoamyl nitrite (3.0 eq) dropwise at room temperature.

» Reaction: Heat the mixture to 60°C. Evolution of N2 gas will be observed.
e Duration: Stir for 1-3 hours. Monitor by HPLC.

e Workup: Cool to RT. Dilute with DCM.

e Quench: Wash with 10% aqueous Na=S0Os (sodium sulfite) to remove excess iodine
(indicated by color change from purple/brown to yellow).

« |solation: Dry organic layer (MgSOa), concentrate, and purify via column chromatography
(Silica, 0-20% EtOAc in Hexanes).

Safety Note: Diiodomethane is dense and toxic. Perform all operations in a fume hood. Isoamyl
nitrite is flammable and a vasodilator.

Part 3: Analytical Characterization

To validate the synthesis, the following analytical signatures must be confirmed:
e 'HNMR (400 MHz, CDCls):

o 9 8.5-8.6 ppm (d, 1H): H6 proton (deshielded by nitro group).
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o & 7.6-7.7 ppm (d, 1H): H4 proton.
o 0 3.8-3.9 ppm (m, 1H): Cyclopropyl CH-O (methine).
o 0 0.8-0.9 ppm (m, 4H): Cyclopropyl CH2 protons (distinctive multiplets).

Mass Spectrometry (LC-MS):
o [M+H]*: Calculated ~307.0; Found 307.0.

o Isotope Pattern: lodine does not have a distinctive M+2 isotope like CI/Br, but the mass
defect is significant.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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